(4E,7Z,10Z,13Z,16Z,19Z)-Docosa-4,7,10,13,16,19-hexaenoic acid

• CAS No.: 6217-54-5
• Product Name: (4E,7Z,10Z,13Z,16Z,19Z)-Docosa-4,7,10,13,16,19-hexaenoic acid
• Molecular Formula: C22H32O2
• Molecular Weight: 328.5 g/mol
• IUPAC Name: (4Z,7E,10E,13E,16E,19E)-docosa-4,7,10,13,16,19-hexaenoic acid
• Standard InChI: InChI=1S/C22H32O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h3-4,6-7,9-10,12-13,15-16,18-19H,2,5,8,11,14,17,20-21H2,1H3,(H,23,24)/b4-3+,7-6+,10-9+,13-12+,16-15+,19-18-
• Standard InChIKey: MBMBGCFOFBJSGT-KUBAVDMBSA-N
• Isomeric SMILES: CC/C=C/C/C=C/C/C=C/C/C=C/C/C=C/C/C=C\CCC(=O)O
• SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)O
• Canonical SMILES: CCC=CCC=CCC=CCC=CCC=CCC=CCCC(=O)O
• Appearance: Assay:≥98%A solution in ethanol
• Physical Description: Liquid
• Description: Dha, also known as doconexent or docosahexaenoate, belongs to the class of organic compounds known as very long-chain fatty acids. These are fatty acids with an aliphatic tail that contains at least 22 carbon atoms. Thus, Dha is considered to be a fatty acid lipid molecule. Dha is a drug which is used as a high-docosahexaenoic acid (dha) oral supplement. . Dha is considered to be a practically insoluble (in water) and relatively neutral molecule. Dha has been found throughout most human tissues, and has also been primarily detected in feces, urine, blood, and cerebrospinal fluid. Within the cell, Dha is primarily located in the cytoplasm, membrane (predicted from logP), myelin sheath and adiposome. In humans, Dha is involved in the Alpha linolenic Acid and linoleic Acid metabolism pathway. Dha has been found to be associated with several diseases known as hypertension, thyroid cancer, stroke, and essential hypertension; dha has also been linked to the inborn metabolic disorders including isovaleric acidemia.; All-cis-docosa-4,7,10,13,16,19-hexaenoic acid is a docosahexaenoic acid having six cis-double bonds at positions 4, 7, 10, 13, 16 and 19. It has a role as a nutraceutical, an antineoplastic agent, a human metabolite, a Daphnia tenebrosa metabolite, a mouse metabolite and an algal metabolite. It is a docosahexaenoic acid and an omega-3 fatty acid. It is a conjugate acid of a (4Z,7Z,10Z,13Z,16Z,19Z)-docosahexaenoate.; A mixture of fish oil and primrose oil, doconexent is used as a high-docosahexaenoic acid (DHA) supplement. DHA is a 22 carbon chain with 6 cis double bonds with anti-inflammatory effects. It can be biosythesized from alpha-linolenic acid or commercially manufactured from microalgae. It is an omega-3 fatty acid and primary structural component of the human brain, cerebral cortex, skin, and retina thus plays an important role in their development and function. The amino-phospholipid DHA is found at a high concentration across several brain subcellular fractions, including nerve terminals, microsomes, synaptic vesicles, and synaptosomal plasma membranes.
• Synonyms: Acids, Docosahexaenoic; Acids, Docosahexenoic; Docosahexaenoate; Docosahexaenoic Acid (All-Z Isomer); Docosahexaenoic Acid Dimer (All-Z Isomer); Docosahexaenoic Acid, 3,6,9,12,15,18-Isomer; Docosahexaenoic Acid, 4,7,10,13,16,19-(All-Z-Isomer); Docosahexaenoic Acid, 4,7,10,13,16,19-(All-Z-Isomer), Cerium Salt; Docosahexaenoic Acid, 4,7,10,13,16,19-(All-Z-Isomer), Cesium Salt; Docosahexaenoic Acid, 4,7,10,13,16,19-(All-Z-Isomer), Potassium Salt; Docosahexaenoic Acid, 4,7,10,13,16,19-(Z,Z,Z,Z,Z,E-Isomer); Docosahexaenoic Acid, 4,7,10,13,16,19-Isomer; Docosahexaenoic Acid, 4,7,10,13,16,19-Isomer, Sodium Salt; Docosahexaenoic Acid, Sodium Salt; Docosahexaenoic Acids; Docosahexenoic Acids
• PubChem Compound: 11529985
• Last Modified: Nov 11 2021